Cas no 398507-80-7 (Piperazine, 1-[(aminooxy)acetyl]-4-phenyl-)
398507-80-7 structure
Product Name:Piperazine, 1-[(aminooxy)acetyl]-4-phenyl-
CAS No:398507-80-7
MF:C12H17N3O2
MW:235.282282590866
CID:2825690
PubChem ID:2764364
Update Time:2025-04-21
Piperazine, 1-[(aminooxy)acetyl]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 398507-80-7
- SCHEMBL6283959
- Piperazine, 1-[(aminooxy)acetyl]-4-phenyl-
- 2-(aminooxy)-1-(4-phenyl-1-piperazinyl)Ethanone
- Oprea1_429385
- DB-127277
- DTXSID30377419
-
- Inchi: 1S/C12H17N3O2/c13-17-10-12(16)15-8-6-14(7-9-15)11-4-2-1-3-5-11/h1-5H,6-10,13H2
- InChI Key: BLQSENNYARVVFU-UHFFFAOYSA-N
- SMILES: O=C(CON)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 235.132076794Da
- Monoisotopic Mass: 235.132076794Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 58.8Ų
Piperazine, 1-[(aminooxy)acetyl]-4-phenyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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